Cas no 2229670-57-7 (2-hydroxy-2-methyloct-4-enoic acid)

• Product Name: 2-hydroxy-2-methyloct-4-enoic acid
• CAS No: 2229670-57-7
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 6423531
• PubChem ID: 88483941
• Update Time: 2025-06-30

2-hydroxy-2-methyloct-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyloct-4-enoic acid
• SCHEMBL9577724
• 2229670-57-7
• EN300-1794523
• SCHEMBL9577712

• Inchi： 1S/C9H16O3/c1-3-4-5-6-7-9(2,12)8(10)11/h5-6,12H,3-4,7H2,1-2H3,(H,10,11)/b6-5+
• InChI Key： PPDJLDBZJUDTNG-AATRIKPKSA-N
• SMILES： OC(C(=O)O)(C)C/C=C/CCC

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-hydroxy-2-methyloct-4-enoic acid

Introduction to 2-Hydroxy-2-MethylOct-4-Enoic Acid (CAS No. 2229670-57-7)

2-Hydroxy-2-methyl-oct-4-enoic acid (CAS No. 2229670-57-7) is a unique and versatile organic compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its specific structural features, including a hydroxyl group, a methyl group, and an unsaturated double bond, which collectively contribute to its unique chemical and biological properties.

The molecular formula of 2-hydroxy-2-methyl-oct-4-enoic acid is C10H18O3, and it has a molecular weight of approximately 186.24 g/mol. The presence of the hydroxyl group and the double bond in the molecule makes it highly reactive and capable of participating in a wide range of chemical reactions, such as esterification, oxidation, and reduction. These properties make it an attractive candidate for various synthetic applications in organic chemistry.

In the context of biochemistry, 2-hydroxy-2-methyl-oct-4-enoic acid has been studied for its potential biological activities. Recent research has focused on its role in metabolic pathways and its potential as a precursor for the synthesis of bioactive compounds. For instance, studies have shown that this compound can be metabolized by certain enzymes to produce intermediates that are involved in lipid metabolism and energy production.

One of the key areas of interest in the pharmaceutical industry is the potential use of 2-hydroxy-2-methyl-oct-4-enoic acid as a lead compound for drug development. Researchers have explored its anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory diseases. Additionally, preliminary studies have indicated that this compound may have antimicrobial activity against certain bacteria and fungi, making it a promising candidate for developing new antimicrobial agents.

The synthesis of 2-hydroxy-2-methyl-oct-4-enoic acid can be achieved through various methods, including catalytic hydrogenation and aldol condensation reactions. These synthetic routes are well-documented in the literature and provide chemists with multiple options to produce this compound efficiently on both laboratory and industrial scales. The choice of synthetic method often depends on factors such as yield, purity, and cost-effectiveness.

In terms of safety and handling, 2-hydroxy-2-methyl-oct-4-enoic acid is generally considered to be stable under normal laboratory conditions. However, like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound to ensure safety.

The environmental impact of 2-hydroxy-2-methyl-oct-4-enoic acid is another important consideration. Studies have shown that this compound is biodegradable under aerobic conditions, which reduces its potential for long-term environmental accumulation. However, further research is needed to fully understand its ecological impact and to develop strategies for safe disposal.

In conclusion, 2-hydroxy-2-methyl-oct-4-enonic acid (CAS No. 2229670-57-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and biological properties make it an important subject of ongoing research in organic chemistry, biochemistry, and pharmaceutical science. As new findings continue to emerge, the future prospects for this compound are promising, paving the way for innovative developments in multiple fields.